(5S,5aR,8aR,9R)-5-[[(2R,4aR,7R,8R,8aS)-7,8-dihydroxy-2-methyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one

• Molecular Formula: C29H32O13
• Molecular Weight: 588.6 g/mol
• IUPAC Name: (5S,5aR,8aR,9R)-5-[[(2R,4aR,7R,8R,8aS)-7,8-dihydroxy-2-methyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-9-(4-hydroxy-3,5-dimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one
• InChI: InChI=1S/C29H32O13/c1-11-36-9-20-27(40-11)24(31)25(32)29(41-20)42-26-14-7-17-16(38-10-39-17)6-13(14)21(22-15(26)8-37-28(22)33)12-4-18(34-2)23(30)19(5-12)35-3/h4-7,11,15,20-22,24-27,29-32H,8-10H2,1-3H3/t11-,15+,20-,21-,22+,24-,25-,26-,27-,29?/m1/s1
• InChI Key: VJJPUSNTGOMMGY-PJVTZUROSA-N
• Isomeric SMILES: C[C@@H]1OC[C@@H]2[C@@H](O1)[C@@H]([C@H](C(O2)O[C@H]3[C@H]4COC(=O)[C@@H]4[C@@H](C5=CC6=C(C=C35)OCO6)C7=CC(=C(C(=C7)OC)O)OC)O)O
• SMILES: CC1OCC2C(O1)C(C(C(O2)OC3C4COC(=O)C4C(C5=CC6=C(C=C35)OCO6)C7=CC(=C(C(=C7)OC)O)OC)O)O

Description

Etoposide and teniposide are semisynthetic analogues of podophyllotoxin that are used as antineoplastic agents in the therapy of several forms of solid tumors, leukemia and lymphoma, usually in combination with other agents. Both etoposide and teniposide are associated with an appreciable rate of serum enzyme elevations during therapy, and high doses have been implicated in causing clinically apparent acute liver injury including sinusoidal obstruction syndrome.

Scientific Research Applications

Synthesis and Chemical Properties

• Nucleoside Analogues and Cyclocondensation Reactions : Studies have explored the synthesis of complex organic compounds like nucleoside analogues through reactions involving similar chemical structures. For example, Kordian et al. (2006) described the synthesis of nucleoside analogues using push-pull functionalized branched-chain pyranosides, a process which is relevant for the synthesis of complex molecules like the one (Kordian et al., 2006).

• Asymmetric Synthesis of Polypropanoates : Asymmetric synthesis techniques, as discussed by Marchionni and Vogel (2001), are critical in creating complex molecules with specific stereochemistry, which is a key aspect in the synthesis of the compound of interest (Marchionni & Vogel, 2001).

Biological Activities and Pharmacological Potential

• Antioxidative and Enzyme Inhibition Properties : The research by Lee et al. (2009) on compounds structurally similar to the one has highlighted potential antioxidative properties and enzyme inhibitory activities, which could be relevant for pharmaceutical applications (Lee et al., 2009).

• Synthesis of Novel Compounds with Potential Biological Activities : Fawzy (2004) explored the synthesis of new compounds that may have biological activities, demonstrating the potential pharmacological applications of complex organic molecules similar to the compound (Fawzy, 2004).

Photochemical and Polymerization Applications

• Photochemical Properties for Polymerization : Kumbaraci et al. (2012) investigated the use of benzodioxole derivatives in photochemical processes, particularly in free radical polymerization, which could be relevant considering the photochemical properties of complex organic compounds (Kumbaraci et al., 2012).